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Compound of Interest

Compound Name: 3,4-Dichlorobenzoic acid

Cat. No.: B181264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the health and safety information for

3,4-Dichlorobenzoic acid (CAS No. 51-44-5). The information is compiled for professionals in

research, scientific, and drug development fields, emphasizing quantitative data, experimental

methodologies, and clear visual representations of key concepts.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,4-Dichlorobenzoic acid is

presented in Table 1. This data is essential for understanding the substance's behavior under

various laboratory conditions.
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Property Value

Molecular Formula C₇H₄Cl₂O₂

Molecular Weight 191.01 g/mol [1][2]

Appearance White to almost white solid/powder/crystal[3]

Melting Point 204-206 °C[3][4][5]

Boiling Point 317.8 °C at 760 mmHg[2]

Solubility No data available

Flash Point Not applicable[4][5]

Autoignition Temperature No information available[1]

Toxicological Data
3,4-Dichlorobenzoic acid is classified as a hazardous substance. The primary toxicological

concerns are irritation to the skin, eyes, and respiratory system.[1][2][6][7][8] A summary of

available toxicological data is provided in Table 2. It is important to note that specific

quantitative toxicity data, such as LD50 and LC50 values, are not readily available in the

reviewed literature.
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Parameter Route Species Value

Acute Toxicity (LD50) Oral Not available No data available

Acute Toxicity (LD50) Dermal Not available No data available

Acute Toxicity (LC50) Inhalation Not available No data available

Skin

Corrosion/Irritation
Dermal Rabbit (predicted)

Category 2 (Irritant)[1]

[2][6][7][8]

Serious Eye

Damage/Irritation
Ocular Rabbit (predicted)

Category 2A (Serious

eye irritation)[1][2][6]

[7][8]

Carcinogenicity Not applicable Not applicable
Not classified as a

carcinogen[1]

Reproductive Toxicity Not applicable Not applicable Not classified[6][8]

Hazard Identification and GHS Classification
3,4-Dichlorobenzoic acid is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

GHS Pictogram: GHS07 (Exclamation Mark)[6]

Signal Word: Warning[4][6]

Hazard Statements:

H315: Causes skin irritation.[2][4][6][7][8][9]

H319: Causes serious eye irritation.[2][4][6][7][8][9]

H335: May cause respiratory irritation.[2][4][6][7][8][9]

Precautionary Statements:

Prevention: P261, P264, P271, P280[4][6][7][9]
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Response: P302+P352, P304+P340, P305+P351+P338, P312, P321, P332+P313,

P337+P313, P362+P364[6]

Storage: P403+P233, P405[1][6]

Disposal: P501[1][6]
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Hazard Identification

Risk Assessment & Mitigation

3,4-Dichlorobenzoic Acid

Hazard Statements
 H315: Causes skin irritation

 H319: Causes serious eye irritation
 H335: May cause respiratory irritation

Signal Word: Warning Pictogram: GHS07 (Exclamation Mark)

Potential Exposure Routes
- Inhalation (dust)

- Skin contact
- Eye contact

Informs

Handling Precautions
- Use in well-ventilated area

- Avoid dust formation
- Wear PPE

Mitigation

First Aid Measures
- Inhalation: Fresh air

- Skin: Wash with soap and water
- Eyes: Rinse with water for 15 mins

Response

Click to download full resolution via product page

Caption: Logical flow from hazard identification to risk assessment.
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Handling, Storage, and First Aid
Safe Handling

Handle in accordance with good industrial hygiene and safety procedures.[2][6]

Use only in a well-ventilated area.[1][6]

Avoid breathing dust, mist, or spray.[1][6]

Avoid contact with skin and eyes.[2][6]

Wash hands and any exposed skin thoroughly after handling.[1][6]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[1][6]

Storage
Store in a cool, dry, and well-ventilated place.[1][6]

Keep the container tightly closed when not in use.[1][6]

Store locked up.[1][6]

Incompatible materials include strong oxidizing agents and strong bases.[1][6]

First Aid Measures
General Advice: In case of an accident or if you feel unwell, seek medical advice immediately

and show the safety data sheet.[6]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, provide artificial respiration. Get medical attention.[1][6]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1][6]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get

medical advice/attention.[1][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Get medical advice/attention.[6][10]

Fire Fighting and Accidental Release Measures
Fire Fighting

Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[1][6]

Specific Hazards: Thermal decomposition can generate carbon oxides and hydrogen

chloride gas.[1][6]

Protective Equipment: Wear self-contained breathing apparatus and chemical-protective

clothing.[1][6]

Accidental Release
Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation and

do not breathe dust. Use personal protective equipment as required.[1][6]

Environmental Precautions: Do not let the product enter drains.[2]

Methods for Cleaning Up: Sweep or shovel spills into an appropriate container for disposal.

Minimize dust generation.[1][6]

Ecotoxicological Information
There is limited information available regarding the ecotoxicity of 3,4-Dichlorobenzoic acid.

Most sources indicate that no data is available.
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Parameter Species Endpoint Value

Aquatic Toxicity Fish LC50 No data available

Aquatic Toxicity Daphnia EC50 No data available

Aquatic Toxicity Algae ErC50 No data available

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3,4-Dichlorobenzoic acid
are not available in the public domain. However, standardized guidelines, such as those from

the Organisation for Economic Co-operation and Development (OECD), are followed for the

classification of chemical hazards. Below is a representative protocol for an acute dermal

irritation study based on OECD Guideline 404.

Representative Protocol: Acute Dermal
Irritation/Corrosion (based on OECD 404)
Objective: To determine the potential of 3,4-Dichlorobenzoic acid to produce dermal irritation

or corrosion.

Test Animal: Albino rabbit.

Methodology:

Animal Preparation: A day before the test, the fur on the dorsal area of the trunk of the

animal is clipped.

Test Substance Application: 0.5 g of solid 3,4-Dichlorobenzoic acid is applied to a small

area (approximately 6 cm²) of the clipped skin. The test site is then covered with a gauze

patch.

Exposure: The patch is left in place for 4 hours.

Removal: After 4 hours, the patch is removed, and any residual test substance is washed off

with water or an appropriate solvent.
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Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after

the removal of the patch. The observation period may be extended up to 14 days to assess

the reversibility of the effects.

Scoring: The severity of skin reactions is scored according to a standardized grading system.
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Preparation

Exposure

Observation & Scoring

Select healthy
albino rabbit

Clip fur on
dorsal area

Apply 0.5g of test substance
to a 6 cm² area

Cover with gauze patch

Expose for 4 hours

Remove patch and
wash residue

Observe at 1, 24, 48, 72 hours
(and up to 14 days)

Score erythema and edema

Classify based on results

Click to download full resolution via product page

Caption: Workflow for an acute dermal irritation study.
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Conclusion
3,4-Dichlorobenzoic acid is a chemical that requires careful handling due to its potential to

cause skin, eye, and respiratory irritation. Adherence to the safety precautions outlined in this

document is crucial to minimize the risk of exposure in a laboratory or research setting. While

quantitative toxicological data is limited, the GHS classification provides a clear indication of the

hazards associated with this compound. All personnel handling this substance should be

thoroughly familiar with the information presented in this guide and the relevant Safety Data

Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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